molecular formula C9H8FN3 B2357687 4-fluoro-3-phenyl-1H-pyrazol-5-amine CAS No. 1246384-90-6; 1246931-19-0

4-fluoro-3-phenyl-1H-pyrazol-5-amine

Cat. No.: B2357687
CAS No.: 1246384-90-6; 1246931-19-0
M. Wt: 177.182
InChI Key: NHMSDRGNEWRUJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Fluoro-3-phenyl-1H-pyrazol-5-amine is a pyrazole derivative characterized by a fluorine atom at the 4-position and a phenyl group at the 3-position of the pyrazole ring. This compound has been explored in medicinal and materials chemistry due to the electronic and steric effects imparted by its substituents.

Properties

IUPAC Name

4-fluoro-5-phenyl-1H-pyrazol-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8FN3/c10-7-8(12-13-9(7)11)6-4-2-1-3-5-6/h1-5H,(H3,11,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NHMSDRGNEWRUJM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=C(C(=NN2)N)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8FN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

177.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Pyrazole Derivatives

Pyrazole derivatives are widely studied for their structural versatility and pharmacological relevance. Below is a detailed comparison of 4-fluoro-3-phenyl-1H-pyrazol-5-amine with structurally related compounds:

Substituent Variations on the Pyrazole Ring

Compound Name Substituents Molecular Formula Molecular Weight Key Features
4-Fluoro-3-phenyl-1H-pyrazol-5-amine 4-F, 3-Ph C₁₀H₉FN₃ 190.20* Electron-withdrawing F enhances stability; phenyl provides steric bulk .
1-(4-Fluorophenyl)-4-p-tolyl-1H-pyrazol-5-amine 1-(4-FPh), 4-(4-MePh) C₁₆H₁₅FN₃ 268.31 Methyl group on phenyl increases lipophilicity .
3-(2-(Trifluoromethyl)phenyl)-1H-pyrazol-5-amine 3-(2-CF₃Ph) C₁₀H₈F₃N₃ 235.19 CF₃ group strongly electron-withdrawing; enhances metabolic stability .
3-Ethyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine 3-Et, 1-(4-FPh) C₁₁H₁₂FN₃ 205.23 Ethyl group improves solubility; 4-FPh maintains electronic effects .

*Calculated based on molecular formula.

Heterocyclic and Bulky Substituents

  • 4-(4-Fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine (C₂₀H₁₂Cl₃FN₄): Incorporates a pyridine ring and trichlorophenyl group. The pyridine introduces basicity, while Cl atoms increase molecular weight (469.7 g/mol) and may impact toxicity .

Sulfonyl and Sulfonamide Derivatives

  • Compound 4h (C₂₈H₃₁BrN₄O₄S₂): Features an aminosulfonylphenyl group. High molecular weight (630.10 g/mol) and sulfonamide moiety may enhance binding to biological targets .

Structural and Functional Insights

  • Electronic Effects : Fluorine and trifluoromethyl groups reduce electron density on the pyrazole ring, influencing reactivity and intermolecular interactions .
  • Biological Relevance : Pyrazole amines are frequently explored as kinase inhibitors (e.g., LY2784544 in ) or high-energy materials due to their thermal stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.